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Compound of Interest

Compound Name: Amastatin HCI

Cat. No.: B15285735

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amastatin hydrochloride is a competitive, slow, tight-binding inhibitor of several
aminopeptidases, including Aminopeptidase A (APA) and Aminopeptidase N (APN).[1] As a
valuable tool in biochemical and pharmacological research, particularly in studies involving the
renin-angiotensin system and cancer, a thorough understanding of its safety and handling is
paramount. This guide provides an in-depth overview of the safety precautions, handling
procedures, and toxicological profile of Amastatin HCI, compiled from available safety data
sheets and general laboratory safety guidelines.

Hazard Identification and Classification

The classification of Amastatin HCI presents some inconsistencies across different safety data
sheets (SDS). While some sources classify it as not a hazardous substance under the Globally
Harmonized System (GHS), others consider it a hazardous substance.[2][3] This discrepancy
underscores the importance of treating the compound with a high degree of caution. One SDS
notes that accidental ingestion may be damaging to the health of the individual.[3]

Summary of Hazard Information:
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Hazard Statement

Classification

Notes

Acute Oral Toxicity

Not Classified / Potentially
Harmful

Conflicting data exists.
Prudence dictates handling as
if potentially harmful if
swallowed.[3][4]

Skin Corrosion/Irritation

Not Classified / May cause

skin irritation

Generally considered not to be
a skin irritant, though some
sources suggest it may cause
irritation.[2][4]

Eye Damage/Irritation

Not Classified / May cause eye

irritation

May cause eye irritation upon

direct contact.[4]

Carcinogenicity

No data available / Limited
evidence of a carcinogenic

effect

No definitive classification by
IARC, NTP, or OSHA. One
source suggests limited
evidence.[2][3]

Reproductive Toxicity

No data available

Not classified as a

reproductive toxin.[2]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of Amastatin HCI is essential for

its safe handling and storage.
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Property Value

Chemical Formula C21H38N408 « HCI

Molecular Weight 511.0 g/mol [2]

Appearance White to off-white crystalline powder[4]

Solubility Soluble in DMSO and acetic acid.[4]

Melting Point 202-205°CJ[4]

Stability Stable under recommended storage conditions.
[4]

Incompatibilities Strong oxidizing agents.[4]

Experimental Protocols for Safety Assessment

While specific toxicological studies for Amastatin HCI are not widely published, the following
are detailed summaries of standard methodologies that would be employed to assess the
safety of a similar chemical substance.

Acute Oral Toxicity (Representative Protocol - OECD
423)

This method is designed to estimate the acute oral toxicity of a substance.
e Animal Model: Typically, rodents (e.g., rats) are used.

o Dosage: A stepwise procedure is used where a small group of animals (e.g., 3) is dosed at a
defined level.

o Administration: The substance is administered orally by gavage.
» Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

e Endpoint: The LD50 (the dose lethal to 50% of the test population) is determined based on
the observed mortality.
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Acute Dermal Irritation/Corrosion (OECD 404)

This test determines the potential of a substance to cause skin irritation or corrosion.

Animal Model: Albino rabbits are the preferred model.

Application: A small amount of the test substance (0.5 g for a solid) is applied to a shaved
patch of skin and covered with a gauze patch.

Exposure: The patch is left in place for 4 hours.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal.

Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the scores.

Acute Eye Irritation/Corrosion (OECD 405)

This protocol assesses the potential for a substance to cause eye irritation or damage.

Animal Model: Albino rabbits are typically used.

Application: A small amount of the substance (0.1 mL for a liquid or not more than 100 mg for
a solid) is instilled into the conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.

Scoring: The severity of the lesions is scored to determine the irritation potential.

Signaling Pathways Affected by Amastatin HCI

Amastatin HCI exerts its biological effects by inhibiting specific aminopeptidases. A key

pathway affected is the Renin-Angiotensin System (RAS), which is crucial for blood pressure

regulation. Aminopeptidase A (APA), a target of Amastatin, plays a significant role in this

system.
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Caption: Role of Aminopeptidase A in the Renin-Angiotensin System.

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] For
long-term storage, -20°C is recommended.

o Handling: Avoid contact with skin, eyes, and clothing.[3] Avoid the formation of dust and
aerosols.[4] Use in a well-ventilated area, preferably in a chemical fume hood.[3] Wash
hands thoroughly after handling.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with Amastatin HCI.
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Powder Spill Occurs

Check Availability & Pricing
Handling Amastatin HCI
Alert personnel in the

Wear a clean, buttoned immediate area

lab coat l

Don appropriate PPE
(respirator, gloves, eye protection,

Wear nitrile gloves
(double-gloving recommended)

lab coat)

~ Wear safety glasses Cover the spill with a
with side shields or goggles damp paper towel or use a spill
kit to prevent dust dispersal
If dust generation is likely, l
use a NIOSH-approved respirator Carefully sweep up the material
(e.g., N95) and place it in a sealed container
for disposal

l

Clean the spill area with
soap and water

Proceed with
experimental work

Remove and decontaminate
PPE before leaving the work area

Dispose of waste according to
local, state, and federal regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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